Cas no 865-52-1 (Tetramethylgermane)

Tetramethylgermane structure

Product Name:Tetramethylgermane

CAS No:865-52-1

Molecular Formula:C₄H₁₂Ge

Molecular Weight:132.778080940247

MDL:MFCD00014843

CID:83145

PubChem ID:87576945

Tetramethylgermane Properties

Names and Identifiers

- Tetramethylgermanium
- Tetralmethylgermanium
- Tetramethylgermane
- Germanium, tetramethyl-
- Germane, tetramethyl-
- TL 81
- tetra-methyl-germanium
- Tetramethyl germanium
- Tetramethylgermanium, 98%
- NCIOpen2_003145
- (CH3)4Ge
- ZRLCXMPFXYVHGS-UHFFFAOYSA-
- ZRLCXMPFXYVHGS-UHFFFAOYSA-N
- NSC65801
- Germane, tetramethyl-(6CI,7CI,8CI,9CI)
- NSC 65801
- EINECS 212-745-0
- 4-04-00-04282 (Beilstein Handbook Reference)
- InChI=1/C4H12Ge/c1-5(2,3)4/h1-4H3
- Ge(CH3)4
- 865-52-1
- DB-009843
- BRN 3660066
- tetramethyl germane
- Me4Ge
- DTXSID70235600
- MFCD00014843
- Q1354657
- AKOS015840091
- T1158
- CHEBI:231506
- NSC-65801
- D92458
- +Expand
- MDL： MFCD00014843
- InChIKey： ZRLCXMPFXYVHGS-UHFFFAOYSA-N
- Inchi： 1S/C4H12Ge/c1-5(2,3)4/h1-4H3
- SMILES： C[Ge](C)(C)C
- BRN： 3660066

Computed Properties

Exact Mass: 134.01500
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 134.015079
Heavy Atom Count: 5
Complexity: 19.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 1.95440
PSA: 0.00000
Refractive Index: n20/D 1.389(lit.)
Water Partition Coefficient: Not miscible or difficult to mix in water.
Boiling Point: 43°C
Melting Point: −88 °C (dec.) (lit.)
Vapor Pressure: 6.74 psi ( 20 °C)
Flash Point: Fahrenheit: -34.6 ° f
Celsius: -37 ° c
Color/Form: Not determined
Solubility: Not determined
Density: 0.978 g/mL at 25 °C(lit.)

Tetramethylgermane Security Information

Symbol: GHS02
RTECS：LY5345000
WGK Germany：3
Safety Term：3
Safety Instruction： S16-S26-S36
Packing Group：II
Risk Phrases：R11; R20/21/22
Dangerous goods sign： F Xn
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225
Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
Prompt：dangerous
Storage Condition：Flammable area
PackingGroup：II
Risk Phrases： 11-20/21/22-36
Signal Word：Danger
TSCA：No
HazardClass：3

Tetramethylgermane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Tetramethylgermane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB79594-1g	Tetramethylgermanium	865-52-1	>98.0%(GC)	1g	$49.00
abcr	AB127023-1 g	Tetramethylgermane, 99%; .	865-52-1	99%	1 g	€58.00	2023-07-20
eNovation Chemicals LLC	Y1264076-1g	Tetramethylgermanium	865-52-1	>98.0%(GC)	1g	$345	2023-05-17
Fluorochem	GET7550-2.5g	Tetramethylgermane	865-52-1	>98.0%(GC)	2.5g	￡62.00	2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A16931-5g	Tetramethylgermanium, 98%	865-52-1	98%	5g	￥1957.00	2023-04-13
BAI LING WEI Technology Co., Ltd.	GET7550-2.5g	Tetramethylgermane	865-52-1	>98.0%(GC)	2.5g	￥ 1364
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	T162121-1g	Tetramethylgermane	865-52-1	>98.0%(GC)	1g	¥381.90	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA04124-5g	Tetramethylgermanium	865-52-1	98%	5g	¥1288.0	2024-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T866010-200mg	Tetramethylgermane	865-52-1	≥98%	200mg	￥109.00	2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.	T1158-5g	Tetramethylgermane	865-52-1	98.0%(GC)	5g	￥1270.0	2022-06-10

Tetramethylgermane Synthesis

Synthetic Circuit 1

917-64-6

865-52-1

Reaction Conditions

1.1 Reagents: Germanium chloride Solvents: Xylene ; -10 - -5 °C; -5 °C → rt; 6 h, reflux

Reference

Compounds of Group 14 elements with an element-element (E = Si, Ge, Sn) bond: effect of the nature of the element atom

Zaitsev, Kirill V.; et al, Organometallics, 2015, 34(12), 2765-2774

Synthetic Circuit 2

917-64-6

865-52-1

Reaction Conditions

Reference

Product class 2: organometallic complexes of cadmium

O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Synthetic Circuit 3

112712-66-0

917-64-6

865-52-1

Reaction Conditions

1.1 Solvents: Butyl ether

Reference

Reactivity of dianionic hexacoordinate germanium complexes toward organometallic reagents. A new route to organogermanes

Cerveau, G.; et al, Organometallics, 1991, 10(5), 1510-15

Synthetic Circuit 4

120926-68-3

1449-63-4

865-52-1

Reaction Conditions

1.1 Solvents: Benzene

Reference

Bis(dimethylgermyl)alkane-iron tetracarbonyls: synthesis, photolysis, and reactivity

Barrau, Jacques; et al, Organometallics, 1989, 8(7), 1585-93

Synthetic Circuit 5

506-82-1

865-52-1

Reaction Conditions

Reference

Product class 2: organometallic complexes of cadmium

O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Synthetic Circuit 6

74-88-4

865-52-1

Reaction Conditions

1.1 Reagents: Magnesium , Germanium chloride Solvents: Butyl ether

Reference

A kinetic study of the reaction of (arylthio)trimethylgermane with benzoyl chloride giving S-aryl thiobenzoate and chlorotrimethylgermane

Kozuka, Seizi; et al, Bulletin of the Chemical Society of Japan, 1985, 58(11), 3277-81

Synthetic Circuit 7

106651-95-0

13463-40-6

865-52-1

Reaction Conditions

1.1 Solvents: Pentane
2.1 Solvents: Benzene

Reference

Bis(dimethylgermyl)alkane-iron tetracarbonyls: synthesis, photolysis, and reactivity

Barrau, Jacques; et al, Organometallics, 1989, 8(7), 1585-93

Synthetic Circuit 8

106651-96-1

13463-40-6

865-52-1

Reaction Conditions

1.1 Solvents: Pentane
2.1 Solvents: Benzene

Reference

Bis(dimethylgermyl)alkane-iron tetracarbonyls: synthesis, photolysis, and reactivity

Barrau, Jacques; et al, Organometallics, 1989, 8(7), 1585-93

Synthetic Circuit 9

74-82-8

865-52-1

Reaction Conditions

Reference

Product class 2: organometallic complexes of cadmium

O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Synthetic Circuit 10

75-16-1

865-52-1

Reaction Conditions

Reference

Product class 2: organometallic complexes of cadmium

O'Brien, P.; et al, Science of Synthesis, 2004, 3, 91-131

Synthetic Circuit 11

2237-93-6

917-54-4

865-52-1

2004-13-9

Reaction Conditions

Reference

Germanium oxides

Thornton, P., Science of Synthesis, 2003, 5, 75-83

Synthetic Circuit 12

2237-93-6

917-54-4

865-52-1

2004-13-9

Reaction Conditions

1.1 Solvents: Diethyl ether

Reference

Chalcogenolates. 146. Asymmetric derivatives of carbonic acid with main group IV elements. Note on silver monomethyl carbonate

Yildirimyan, H.; et al, Zeitschrift fuer Anorganische und Allgemeine Chemie, 1985, 521, 135-44

Synthetic Circuit 13

1529-47-1

865-52-1

2004-13-9

Reaction Conditions

Reference

Germanium oxides

Thornton, P., Science of Synthesis, 2003, 5, 75-83

Synthetic Circuit 14

75-76-3

865-52-1

1529-48-2

1529-47-1

993-10-2

75-78-5

75-77-4

Reaction Conditions

1.1 Reagents: Germanium chloride Catalysts: Aluminum chloride

Reference

Tetramethylsilane in synthesis: selective mono- and polymethylations of germanium tetrachloride

Bordeau, Michel; et al, Organometallics, 1985, 4(6), 1087-9

Tetramethylgermane Raw materials

Tetramethylgermane Preparation Products

Tetramethylgermane Suppliers

JU SHENG HUA XUE YAN JIU YUAN

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(CAS:865-52-1)

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HU BEI JU SHENG Technology Co., Ltd.

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(CAS:865-52-1)

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Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:865-52-1)

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SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:865-52-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
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4. P3-type K0.33Co0.53Mn0.47O2·0.39H2O: a novel bifunctional electrode for Na-ion batteries†

Shuang Yuan,Xin-bo Zhang,Jun-min Yan,Qing Jiang Mater. Horiz., 2017,4, 1122-1127
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6. The role of hydroxygeraniol and hydroxynerol in the biosynthesis of loganin and indole alkaloids

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7. Wash-free non-spectroscopic optical immunoassay by controlling retroreflective microparticle movement in a microfluidic chip†

Ka Ram Kim,Hyeong Jin Chun,Kyung Won Lee,Kwan Young Jeong,Jae-Ho Kim,Hyun C. Yoon Lab Chip, 2019,19, 3931-3942
8. Tween20 surfactant effect on the electrocatalytic performance of porous carbon micro-spheres supported MnO2

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9. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

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10. Molecular and electronic structure of an azidocobalt(iii) complex derived from X-ray crystallography, linear spectroscopy and quantum chemical calculations†

Luis I. Domenianni,Reinhold Fligg,Annett Schäfermeier,Steffen Straub,Julia Beerhues,Biprajit Sarkar,Peter Vöhringer Phys. Chem. Chem. Phys., 2019,21, 20393-20402

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(CAS:865-52-1)Tetramethylgermane

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Quantity:5g/25g

Price($):305.0/1216.0

Cas no 865-52-1 (Tetramethylgermane)

Tetramethylgermane Properties

Names and Identifiers

Computed Properties

Experimental Properties

Tetramethylgermane Security Information

Tetramethylgermane Customs Data

China Customs Code:

Overview:

Summary:

Tetramethylgermane Price

Tetramethylgermane Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Synthetic Circuit 7

Synthetic Circuit 8

Synthetic Circuit 9

Synthetic Circuit 10

Synthetic Circuit 11

Synthetic Circuit 12

Synthetic Circuit 13

Synthetic Circuit 14

Tetramethylgermane Raw materials

Tetramethylgermane Preparation Products

Tetramethylgermane Suppliers

Tetramethylgermane Related Literature

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